Cas no 952481-54-8 (11-Oxomogroside IVa)

• Product Name: 11-Oxomogroside IVa
• CAS No: 952481-54-8
• MF: C₅₄H₉₀O₂₄
• MW: 1123.27802038193
• CID: 4742772
• PubChem ID: 169553320
• Update Time: 2026-02-25

11-Oxomogroside IVa Chemical and Physical Properties

Names and Identifiers

• (3β,9β,10α,24R)-3,24-Bis[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-25-hydroxy-9-methyl-19-norlanost-5-en-11-one
• (3β,9β,10α,24R)-3,24-Bis[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-25-hydroxy-9-methyl-19-norlanost-5-en-11-one (ACI)
• D
• 11-Oxomogroside IV A
• 952481-54-8
• FS-10582
• 11-Oxomogroside IVA
• DA-69452
• 11-Oxomogroside IVa

• Inchi： 1S/C54H90O24/c1-22(9-13-33(51(4,5)70)78-49-45(69)41(65)37(61)29(76-49)21-72-47-43(67)39(63)35(59)27(19-56)74-47)23-15-16-52(6)30-12-10-24-25(54(30,8)31(57)17-53(23,52)7)11-14-32(50(24,2)3)77-48-44(68)40(64)36(60)28(75-48)20-71-46-42(66)38(62)34(58)26(18-55)73-46/h10,22-23,25-30,32-49,55-56,58-70H,9,11-21H2,1-8H3/t22-,23-,25-,26-,27-,28-,29-,30+,32+,33-,34-,35-,36-,37-,38+,39+,40+,41+,42-,43-,44-,45-,46-,47-,48+,49+,52+,53-,54+/m1/s1
• InChI Key： KKXXOFXOLSCTDL-IASGJFALSA-N
• SMILES： C[C@]12[C@@H]3CC[C@@H](C(C3=CC[C@H]1[C@@]1(CC[C@H]([C@H](C)CC[C@H](C(O)(C)C)O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]4[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O4)O3)[C@]1(CC2=O)C)C)(C)C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)O1

Computed Properties

• Exact Mass: 1122.58220373g/mol
• Monoisotopic Mass: 1122.58220373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 78
• Rotatable Bond Count: 17
• Complexity: 2080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.201999999999999
• Topological Polar Surface Area: 394Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides